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Compound of Interest

Compound Name:
3-(4-chlorobutyl)-1H-indole-5-

carboxamide

CAS No.: 173150-58-8

Cat. No.: B3323856 Get Quote

Vilazodone is a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-

HT1A receptor, prescribed for the treatment of major depressive disorder.[1][2] The chemical

name for Vilazodone is 5-[4-[4-(5-Cyano-1H-indol-3-yl)butyl]-1-piperazinyl]-2-

benzofurancarboxamide, with a molecular formula of C26H27N5O2.[2] As with any active

pharmaceutical ingredient (API), ensuring the purity of Vilazodone is paramount to its safety

and efficacy.[1] Impurities that can arise during synthesis or degradation must be identified,

quantified, and controlled.[2]

This technical guide provides a comprehensive overview of a key impurity, the Vilazodone

carboxamide impurity, often referred to as Vilazodone Diamide Impurity.[3] This impurity is of

particular interest as its formation involves the transformation of a functional group on the core

Vilazodone molecule. Understanding its structure, formation, and characterization is essential

for researchers, scientists, and drug development professionals working with Vilazodone.

Chemical Structure Elucidation of Vilazodone
Carboxamide Impurity
The Vilazodone carboxamide impurity is characterized by the hydrolysis of the cyano group (-

C≡N) on the indole ring of the Vilazodone molecule to a carboxamide group (-CONH2). This

results in a molecule with two carboxamide functionalities, hence the common name

"Vilazodone Diamide Impurity".
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IUPAC Name: 3-(4-(4-(2-Carbamoylbenzofuran-5-yl)piperazin-1-yl)butyl)-1H-indole-5-

carboxamide

CAS Number: 1588795-58-7[3]

Molecular Formula: C26H29N5O3[3]

Molecular Weight: 459.54 g/mol [3]
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Caption: Chemical structures of Vilazodone and its carboxamide impurity.

Potential Formation Pathways
The formation of the Vilazodone carboxamide impurity is most likely to occur under conditions

that promote the hydrolysis of the nitrile group. This can happen during the synthesis of

Vilazodone or as a degradation product.[2]

Formation During Synthesis
The synthesis of Vilazodone involves multiple steps, and some of these may be conducted

under acidic or basic conditions.[4][5] If the final steps of the synthesis or the work-up

procedures involve strong acids or bases, the cyano group on the indole ring can be partially or

fully hydrolyzed to the corresponding carboxamide.

Degradation Pathway
Forced degradation studies of Vilazodone have shown that it is susceptible to degradation

under hydrolytic conditions, particularly in acidic and basic media.[6][7] The primary amide of

the benzofuran-2-carboxamide can be hydrolyzed to a carboxylic acid under strong alkaline
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conditions.[8] Similarly, the cyano group can also undergo hydrolysis, leading to the formation

of the carboxamide impurity.

Vilazodone with Cyano Group

Exposure to Acidic or Basic Conditions
(e.g., during synthesis work-up or as a degradation stressor)

Formation of a Nitrilium Ion Intermediate (Acid-catalyzed)
or Nucleophilic Attack by Hydroxide (Base-catalyzed)

Vilazodone Carboxamide Impurity
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Caption: Proposed formation pathway of Vilazodone carboxamide impurity.

Synthesis and Isolation Protocol for a Reference
Standard
To accurately quantify the Vilazodone carboxamide impurity in samples of Vilazodone, a pure

reference standard of the impurity is required. The following is a proposed laboratory-scale

protocol for the synthesis and isolation of this impurity.

Synthesis Protocol
Dissolution: Dissolve a known quantity of Vilazodone in a suitable organic solvent (e.g., a

mixture of ethanol and water).

Acid-catalyzed Hydrolysis: Add a controlled amount of a strong acid (e.g., concentrated

sulfuric acid) to the solution.
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Heating: Gently heat the reaction mixture under reflux for a specific period, monitoring the

reaction progress using High-Performance Liquid Chromatography (HPLC).

Neutralization: After the desired conversion is achieved, cool the reaction mixture and

carefully neutralize it with a base (e.g., sodium bicarbonate solution).

Extraction: Extract the product into a suitable organic solvent (e.g., ethyl acetate).

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g.,

sodium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Isolation and Purification
The crude product, containing a mixture of unreacted Vilazodone and the carboxamide

impurity, can be purified using preparative HPLC.

Column: A C18 reverse-phase column is typically suitable.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile or methanol) is used.[6]

Detection: UV detection at a suitable wavelength (e.g., 241 nm) is employed to monitor the

elution of the compounds.[8]

Fraction Collection: Collect the fractions corresponding to the Vilazodone carboxamide

impurity.

Lyophilization: Combine the pure fractions and lyophilize to obtain the isolated impurity as a

solid.
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Caption: Workflow for the synthesis and isolation of the reference standard.
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Analytical Characterization
A combination of analytical techniques is essential for the unambiguous structural confirmation

of the Vilazodone carboxamide impurity.

Analytical Technique Expected Observations

High-Performance Liquid Chromatography

(HPLC)

A distinct peak with a different retention time

compared to Vilazodone.

Liquid Chromatography-Mass Spectrometry

(LC-MS)

A molecular ion peak corresponding to the

molecular weight of the impurity (m/z of 460.2

for [M+H]+).

Proton NMR (1H NMR)

The appearance of new signals in the aromatic

region corresponding to the -NH2 protons of the

newly formed carboxamide group.

Carbon NMR (13C NMR)

The disappearance of the signal for the cyano

carbon and the appearance of a new signal for

the carbonyl carbon of the carboxamide group.

Infrared (IR) Spectroscopy

The disappearance of the characteristic nitrile

stretch (around 2220-2260 cm-1) and the

appearance of characteristic amide bands (N-H

stretch around 3100-3500 cm-1 and C=O

stretch around 1630-1690 cm-1).

Conclusion
The Vilazodone carboxamide impurity is a significant process-related and degradation impurity

of Vilazodone. Its formation through the hydrolysis of the indole cyano group highlights the

importance of carefully controlling reaction and storage conditions. This guide provides a

detailed overview of its chemical structure, potential formation pathways, and methods for its

synthesis and characterization. A thorough understanding of this impurity is crucial for ensuring

the quality, safety, and regulatory compliance of Vilazodone drug products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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